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Compound of Interest

Compound Name: 5-Methyl-2-heptene

Cat. No.: B1638028

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for various
oxidation reactions of 5-methyl-2-heptene. The information herein is intended to guide
researchers in the synthesis of valuable derivatives that can serve as chemical intermediates,
research tools, or potential components in drug development.

Introduction

5-Methyl-2-heptene is an unsaturated hydrocarbon that serves as a versatile starting material
for a range of oxidation reactions. The double bond and allylic positions provide reactive sites
for the introduction of oxygen-containing functional groups, leading to the formation of
epoxides, diols, ketones, and other oxygenated derivatives. These products are of interest in
organic synthesis and may have applications in the fragrance, flavor, and pharmaceutical
industries. This document outlines key oxidative transformations of 5-methyl-2-heptene,
providing detailed protocols and expected outcomes.

I. Epoxidation of 5-Methyl-2-heptene

Epoxidation of 5-methyl-2-heptene introduces a three-membered cyclic ether, an epoxide,
across the double bond. This highly strained ring is a versatile intermediate, susceptible to ring-
opening reactions with various nucleophiles to generate a diverse array of difunctionalized
compounds. A common and effective reagent for this transformation is meta-
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chloroperoxybenzoic acid (m-CPBA). The reaction proceeds via a concerted syn-addition
mechanism.[1][2]

Reaction Scheme:

CH2CI2

m-CPBA
(meta-Chloroperoxybenzoic acid)

reagent, solvent

5-Methyl-2-heptene » 5-Methyl-2,3-epoxyheptane

Acetone/Water

cat. OsO4
NMO

reagents, solvent

5-Methyl-2-heptene » 5-Methyl-2,3-heptanediol

DMF/H20

PdCI2 (cat.)
CuCl
02

reagents, solvent

5-Methyl-2-heptene » 5-Methyl-2-heptanone
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2. H202 (oxidative workup)

2. (CH3)2S (reductive workup)

1. 03, CH2ClI2, -78 °C

Reductive Workup

reagentsl, reagents2a

5-Methyl-2-heptene P Acetaldehyde + 3-Methylpentanal

reagentsl, reagents2b

Oxidative Workup
T

Acetic acid + 3-Methylpentanoic acid

Dichloromethane

SeO2

t-BuOOH 5-Methyl-3-hepten-2-ol

reagents, solvent 5-Methyl-1-hepten-3-ol
reagents, solvent

\

2-Methyl-5-hepten-4-ol

5-Methyl-2-heptene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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